BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for Yil781

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Yil781

cat. No.: B15571446

This document provides essential safety and logistical information for the proper handling and
disposal of Yil781, a ghrelin receptor antagonist used in laboratory research. The following
procedures are designed to ensure the safety of laboratory personnel and compliance with
standard environmental regulations.

Yil781 (also known as YIL 781 hydrochloride) is a synthetic, solid compound often used in life
sciences research.[1] Adherence to the safety protocols outlined in the official Safety Data
Sheet (SDS) provided by the supplier is mandatory.

Chemical and Physical Properties

A summary of key quantitative data for Yil781 is presented below. This information is critical for
assessing risk and determining appropriate handling measures.
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Property Value Source

6-(4-Fluorophenoxy)-2-methyl-
3-[[(3S)-1-(1-methylethyl)-3-

Chemical Name piperidinyllmethyl]-4(3H)- [1]
quinazolinone,

monohydrochloride

CAS Number 1640226-17-0, 875258-85-8 [1]
Molecular Formula C24H28FN302 « HCI [1]
Molecular Weight ~446.0 g/mol [1]
Physical Form Solid [1]

Soluble in DMSO to 100
mMSoluble in Ethanol to 100

Solubility , [1]
mMSoluble in Water to 100
mM

Purity >98%

Desiccate at room
Storage
temperature.

Experimental Protocol for Disposal

The disposal of Yil781 must be conducted in accordance with institutional guidelines and local
regulations for chemical waste. The following protocol provides a step-by-step methodology for
the safe disposal of unused Yil781 and associated contaminated materials.

Objective: To safely collect, label, and dispose of Yil781 waste.

Materials:

o Personal Protective Equipment (PPE): Safety glasses, nitrile gloves, lab coat.
e Chemical fume hood.

¢ Designated hazardous waste container (solid waste), clearly labeled.
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» Designated hazardous waste container (liquid waste, if applicable), clearly labeled.
e Sealable plastic bags.

o Waste disposal tags/labels as required by your institution.

Procedure:

» Risk Assessment: Before handling, review the Safety Data Sheet (SDS) for Yil781. Identify
all potential hazards and necessary precautions.

o Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, safety
glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

o Work Area Preparation: Conduct all waste handling procedures within a certified chemical
fume hood to minimize inhalation exposure.

» Disposal of Unused Solid Yil781.:

o Carefully transfer any unused or expired solid Yil781 into a designated solid hazardous
waste container.

o Avoid generating dust. If the compound is a fine powder, handle it with extreme care.
o Do not mix with incompatible waste streams.
o Disposal of Contaminated Materials:

o Place all disposable materials that have come into direct contact with Yil781 (e.g., weigh
boats, pipette tips, contaminated gloves, bench paper) into a sealable plastic bag.

o Seal the bag and place it into the designated solid hazardous waste container.
e Disposal of Solutions Containing Yil781:

o Agueous or solvent-based solutions of Yil781 should be collected in a designated liquid
hazardous waste container.
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o Ensure the waste container is made of a material compatible with the solvent used (e.g.,
polyethylene for both aqueous and DMSO solutions).

o Do not mix with incompatible liquid waste streams.

o Container Labeling and Storage:
o Securely close the waste container lid.

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name ("Yil781 hydrochloride"), the approximate quantity, and any associated hazards as
indicated in the SDS.

o Store the sealed container in a designated, well-ventilated, and secure satellite
accumulation area until collection by Environmental Health and Safety (EHS) personnel.

Yil781 Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Yil781 waste, from
initial preparation to final collection.
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Caption: Workflow for the safe disposal of Yil781 chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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